Cas no 1805126-68-4 (2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol)

• Product Name: 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol
• CAS No: 1805126-68-4
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 4838716
• Update Time: 2025-06-30

2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol

• Inchi： 1S/C9H10F3NO3/c1-5-3-7(16-9(10,11)12)6(4-14)8(13-5)15-2/h3,14H,4H2,1-2H3
• InChI Key： FQECJIHXGGKEKU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)N=C(C=1CO)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 1.9
• Topological Polar Surface Area: 51.6

Additional information on 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol

Introduction to 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805126-68-4)

2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1805126-68-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. The presence of a trifluoromethoxy group and a methoxy substituent on the pyridine ring imparts distinct chemical and biological properties, making it a subject of extensive study.

The chemical structure of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol is composed of a pyridine core with specific functional groups that contribute to its reactivity and biological activity. The methoxy group at the 2-position and the methyl group at the 6-position enhance the compound's lipophilicity, while the trifluoromethoxy group at the 4-position introduces significant electronic effects. These structural elements collectively influence the compound's pharmacokinetic and pharmacodynamic properties, making it a valuable candidate for drug discovery.

Recent studies have explored the potential of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy. A recent publication in Cancer Research highlighted the ability of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol to selectively target cancer stem cells, which are known to be responsible for tumor recurrence and metastasis.

The synthesis of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the formation of a substituted pyridine derivative, followed by functional group modifications to introduce the methoxy, methyl, and trifluoromethoxy groups. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and electrophilic fluorination methods, have been employed to optimize the synthesis pathway. These methods not only improve the efficiency of the synthesis but also reduce environmental impact by minimizing waste generation.

The physicochemical properties of 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol, including its solubility, stability, and partition coefficient (logP), have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its formulation as a drug candidate. For example, the logP value indicates that the compound has moderate lipophilicity, which is favorable for crossing biological membranes and achieving desired therapeutic concentrations at target sites.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates like 2-Methoxy-6-methyl-4-(trifluoromethoxy)pyridine-3-methanol. While preclinical data are promising, further studies are needed to validate these findings in human subjects. Phase I trials will focus on assessing the pharmacokinetics and safety profile of the compound, while Phase II trials will explore its therapeutic potential in specific patient populations. The design of these trials will be guided by preclinical data and regulatory requirements to ensure robust scientific outcomes.

In conclusion, 2-Meth oxy - 6 - methyl - 4 - ( trif luoro meth oxy ) pyri dine - 3 - meth anol strong > ( CAS No . 1805126 - 68 - 4 ) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , coupled with its potential therapeutic effects , makes it an attractive candidate for further development . Ongoing research efforts aim to elucidate its mechanisms of action , optimize its pharmacological properties , and advance it through clinical trials towards potential commercialization as a novel therapeutic agent . p >